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Compound of Interest

Compound Name: 2-Methoxyethanol

Cat. No.: B045455 Get Quote

The safe and compliant disposal of 2-Methoxyethanol, a flammable and toxic solvent, is a

critical aspect of laboratory safety and environmental responsibility. For researchers, scientists,

and drug development professionals, adherence to proper disposal protocols is paramount to

protect personnel and avoid regulatory infractions. This guide provides essential safety and

logistical information for the proper management of 2-Methoxyethanol waste.

Immediate Safety and Handling Precautions:

Before handling 2-Methoxyethanol, it is crucial to be familiar with its hazards. It is a flammable

liquid and is harmful if swallowed, inhaled, or in contact with skin.[1] It may also damage fertility

or the unborn child.[1] Always work in a well-ventilated area, preferably under a chemical fume

hood, and wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[2]

Key Disposal Data and Regulatory Information
All waste containing 2-Methoxyethanol must be treated as hazardous waste. Disposal must

be conducted in accordance with local, state, and federal regulations.[1] It is imperative to

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.
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Parameter Guideline Citation

EPA Hazardous Waste Code

Due to its flammability, 2-

Methoxyethanol is classified as

a D001 hazardous waste.

Spent solvent mixtures

containing 2-ethoxyethanol (a

related compound) are listed

under F005.

[3][4]

Container Compatibility

Waste should be stored in its

original container or a

compatible, properly labeled

container. Plastic containers

may be permissible if approved

for flammable liquids.

[1][5]

Waste Segregation

Do not mix 2-Methoxyethanol

waste with other waste

streams unless explicitly

permitted by your EHS

department and waste

disposal contractor.

[6]

Disposal Method

Disposal should be carried out

by a licensed professional

waste disposal service.

Methods may include

incineration in a licensed

facility.

[2][7]

Drain Disposal

Prohibited. Do not dispose of

2-Methoxyethanol down the

sink or into any sewer system.

[2][8]

Transportation Transportation of 2-

Methoxyethanol waste is

regulated by the Department of

Transportation (DOT). It is

[9]
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classified as a flammable

liquid, UN number 1188.

Step-by-Step Disposal Protocol
The following protocol outlines the general steps for the proper disposal of 2-Methoxyethanol
waste in a laboratory setting.

1. Waste Collection:

Designate a specific, labeled container for 2-Methoxyethanol waste.

The container should be made of a compatible material and have a secure, tight-fitting lid.

Keep the waste container closed at all times, except when adding waste.

2. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "2-
Methoxyethanol."

Include the hazard characteristics (e.g., "Flammable," "Toxic").

Follow your institution's specific labeling requirements, which may include the date of

accumulation and the name of the generating researcher or lab.

3. Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.

The SAA should be in a well-ventilated area, away from heat, sparks, and open flames.

Ensure secondary containment is in place to capture any potential leaks.

4. Requesting Pickup:
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Once the waste container is full or has been in storage for the maximum allowable time per

your institution's policy, arrange for its disposal.

Contact your institution's EHS department or the designated hazardous waste management

office to schedule a pickup.

Do not attempt to transport the hazardous waste yourself.

5. Documentation:

Maintain accurate records of the amount of 2-Methoxyethanol waste generated and

disposed of, as required by your institution and regulatory agencies.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the 2-Methoxyethanol disposal process.
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2-Methoxyethanol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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